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Compound of Interest

4,6-Dimethyl-2-
Compound Name:
mercaptopyrimidine

Cat. No.: B146703

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for 4,6-Dimethyl-2-mercaptopyrimidine, including detailed operational
and disposal plans to ensure a secure laboratory environment.

Chemical Profile and Hazards

4,6-Dimethyl-2-mercaptopyrimidine (CAS No. 22325-27-5) is a yellow solid that may cause
eye, skin, respiratory, and digestive tract irritation.[1] While the toxicological properties of this
material have not been fully investigated, it is classified as a skin and eye irritant.[1][2][3] As a
mercaptan, exposure to high concentrations may lead to symptoms such as nausea and
headache.[1]

Property Value
Molecular Formula C6H8N2S
Molecular Weight 140.21 g/mol [2]
Appearance Yellow solid[1]
Melting Point 150 - 154 °CJ[4]
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Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment to be used
when handling 4,6-Dimethyl-2-mercaptopyrimidine.
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Body Part

Personal Protective
Equipment (PPE)

Specifications & Best
Practices

Eyes/Face

Safety Goggles or Face Shield

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[1][4]

Skin

Chemical-Resistant Gloves

Wear appropriate protective
gloves to prevent skin
exposure.[1] Nitrile gloves may
offer short-term protection. For
extensive handling, consider a
flexible laminate glove under a

heavy-duty outer glove.[5]

Body

Protective Clothing/Lab Coat

Wear appropriate protective
clothing to prevent skin
exposure.[1] A flame-resistant
lab coat, buttoned to cover as
much skin as possible, is

recommended.

Respiratory

Respirator

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149
must be followed whenever
workplace conditions warrant
respirator use.[1] Use in a well-
ventilated area. If exposure
limits are exceeded or irritation
is experienced, a full-face

respirator is necessary.
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Wear shoes that cover the
Feet Closed-Toe Shoes ]
entire foot.[5]

Experimental Protocols: Handling and Disposal
Handling Procedure:

o Preparation: Before handling, ensure that an emergency eyewash station and a safety
shower are readily accessible.

o Ventilation: Always handle 4,6-Dimethyl-2-mercaptopyrimidine in a well-ventilated area,
preferably within a chemical fume hood to keep airborne concentrations low.[1]

e Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[4] Do not
eat, drink, or smoke in the handling area.

e Minimizing Dust: Minimize dust generation and accumulation.[1]

o Spills: In the event of a spill, use proper personal protective equipment.[1] Vacuum or sweep
up the material and place it into a suitable, labeled disposal container.[1] Clean up spills
immediately, observing all precautions in the Protective Equipment section.[1] Avoid
generating dusty conditions and provide ventilation.[1]

Storage:

Store in a tightly closed container in a cool, dry, well-ventilated area away from incompatible
substances such as strong oxidizing agents.[1][4]

Disposal Plan:

Dispose of contents and container to an approved waste disposal plant.[4] Follow all federal,
state, and local regulations for chemical waste disposal.

First Aid Measures
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Exposure Route

First Aid Procedure

Eyes

Flush eyes with plenty of water for at least 15
minutes, occasionally lifting the upper and lower

eyelids. Get medical aid.[1]

Skin

Get medical aid. Flush skin with plenty of water
for at least 15 minutes while removing
contaminated clothing and shoes. Wash clothing

before reuse.[1]

Ingestion

Never give anything by mouth to an
unconscious person. Get medical aid. Do NOT
induce vomiting. If conscious and alert, rinse

mouth and drink 2-4 cupfuls of milk or water.[1]

Inhalation

Remove from exposure and move to fresh air
immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen.
Get medical aid.[1]

Workflow for Safe Handling of 4,6-Dimethyl-2-mercaptopyrimidine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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